4-(Azidomethyl)-3-fluorobenzonitrile

• IUPAC Name: 4-(azidomethyl)-3-fluorobenzonitrile
• InChI: InChI=1S/C8H5FN4/c9-8-3-6(4-10)1-2-7(8)5-12-13-11/h1-3H,5H2
• InChI Key: ADMKTJUEGNLANC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C#N)F)CN=[N+]=[N-]
• Molecular Formula: C8H5FN4
• Molecular Weight: 176.15 g/mol
• CAS RN: 368426-24-8

Description

4-(Azidomethyl)-3-fluorobenzonitrile, also known as 4-AMFBN, is a synthetic organic compound that has a wide range of applications in the scientific research field. It is an important intermediate in the synthesis of many pharmaceuticals and other compounds. It is also used in the synthesis of various polymers, dyes, and other materials. 4-AMFBN is an important component in the synthesis of various drugs, as it can be used to create complex molecules with diverse pharmacological activities. This compound is also used in the synthesis of various other compounds, such as polymers, dyes, and other materials.

Scientific Research Applications

Structural and Electronic Properties

A study conducted by Ribeiro da Silva et al. (2012) explored the energetic and structural properties of monofluorobenzonitriles, including 2-fluoro-, 3-fluoro-, and 4-fluorobenzonitrile. The research focused on determining the standard molar enthalpies of formation, combustion energies, and thermodynamic properties, providing valuable insights into the electronic properties of these compounds (Ribeiro da Silva, Monte, Rocha, & Cimas, 2012).

Metal-Mediated Coupling in Chemistry

Schelter et al. (2007) reported the synthesis of an eight-membered thorium(IV) tetraazamacrocycle through the metal-mediated coupling of 4-fluorobenzonitrile. This study highlights the potential of 4-fluorobenzonitrile in metal-mediated organic transformations, showcasing its role in the formation of complex metal-organic structures (Schelter, Morris, Scott, & Kiplinger, 2007).

Spectroscopy and Electronic Excitation Studies

Research by Zhao et al. (2018) investigated the vibrational features of 4-fluorobenzonitrile using resonance enhanced multiphoton ionization and mass analyzed threshold ionization spectroscopy. This study is significant for understanding the electronic excitation and ionization properties of the compound, providing data on transition energies and structural effects (Zhao, Jin, Hao, Yang, Li, & Jia, 2018).

Radiofluorination for Biomedical Applications

Zlatopolskiy et al. (2012) described the use of radiofluorinated 4-fluorobenzonitrile oxide for the preparation of low-molecular-weight radiopharmaceuticals. This study illustrates the potential of 4-fluorobenzonitrile derivatives in biomedical imaging, particularly in the development of sensitive and specific imaging agents (Zlatopolskiy, Kandler, Kobus, Mottaghy, & Neumaier, 2012).

Synthesis routes and methods

Procedure details

Sodium azide (Aldrich, 0.63 g, 9.8 mmol) was added to a solution of 3-fluoro-4-(bromomethyl)benzonitrile (compound 39, 1.4 g, 6.5 mmol) in DMF (15 mL). After stirring at ambient temperature for 20 hours, the reaction mixture was partitioned in EtOAc and water (100 mL, each). Organic layer was then dried (MgSO4), and solvent was removed under vacuum to give the title compound (0.995 g, 86%). 1HNMR (CDCl3) δ4.50 (s, 2H), 7.38 (d, 2H, J=8.1 Hz), 7.52 (m, 2H).